methyl 2-(2-fluorophenyl)-2-hydroxyacetate
Overview
Description
Synthesis Analysis
The synthesis of related compounds involves complex chemical reactions. For instance, the synthesis of “Tert-butyl {5-[(4-cyanophenyl)(hydroxy)methyl]-2-fluorophenyl}carbamate” involves ketoreductases capable of performing chiral selective reduction . The synthesis of “Flubrotizolam” involves multiple steps including the reaction of cyclohexanone with 2-chlorophenyl magnesium bromide reagent followed by dehydration .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of related compounds are complex and involve multiple steps. For instance, the synthesis of “Flubrotizolam” involves reactions with cyclohexanone and 2-chlorophenyl magnesium bromide reagent, followed by dehydration .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-(2-fluorophenyl)-2-hydroxyacetate involves the reaction of 2-fluorophenol with methyl 2-bromo-2-hydroxyacetate in the presence of a base to form the desired product.", "Starting Materials": [ "2-fluorophenol", "methyl 2-bromo-2-hydroxyacetate", "base (e.g. potassium carbonate)" ], "Reaction": [ "Add 2-fluorophenol to a reaction flask", "Add methyl 2-bromo-2-hydroxyacetate to the reaction flask", "Add base to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Allow the reaction mixture to cool to room temperature", "Extract the product with a suitable solvent (e.g. ethyl acetate)", "Dry the organic layer with anhydrous sodium sulfate", "Concentrate the organic layer under reduced pressure to obtain the desired product" ] } | |
CAS No. |
192884-55-2 |
Molecular Formula |
C9H9FO3 |
Molecular Weight |
184.2 |
Purity |
95 |
Origin of Product |
United States |
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